Cas no 887594-04-9 (3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile
• CAS No: 887594-04-9
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD06656812
• CID: 706770
• PubChem ID: 53435641
• Update Time: 2025-05-23

3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanenitrile,5-bromo-b-oxo-
• 3-(5-bromopyridin-3-yl)-3-oxopropanenitrile
• 3-(5-Bromo-Pyridin-3-Yl)-3-Oxo-Propionitrile
• MFCD06656812
• 3-(5-Bromo-3-pyridyl)-3-oxopropanenitrile
• 5-Bromo-beta-oxo-3-pyridinepropanenitrile
• AS-49284
• DTXSID10700761
• A-oxo-3-Pyridinepropanenitrile
• SY244590
• 887594-04-9
• FD6077
• FT-0604231
• 5-bromo-
• AMY21429
• AKOS027328043
• CS-0319214
• 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile

• MDL： MFCD06656812
• Inchi： 1S/C8H5BrN2O/c9-7-3-6(4-11-5-7)8(12)1-2-10/h3-5H,1H2
• InChI Key： MIXBXJZVCUVVCI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CC#N)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile

3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile: A Comprehensive Overview

3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile, identified by the CAS No. 887594-04-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often referred to as a pyridine derivative, has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and synthetic chemistry. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile consists of a pyridine ring substituted with a bromine atom at the 5-position and a ketonitrile group at the 3-position. This arrangement imparts the molecule with distinct electronic properties, making it an attractive candidate for various chemical transformations. The presence of the bromine atom introduces electron-withdrawing effects, which can influence reactivity in synthetic reactions. Recent studies have highlighted the role of such substituents in modulating the electronic environment of aromatic systems, thereby enhancing their utility in medicinal chemistry.

The synthesis of 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile typically involves multi-step reactions, often starting from readily available pyridine derivatives. One common approach involves the bromination of pyridine followed by nucleophilic substitution or oxidation to introduce the ketonitrile group. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, a study published in Organic Process Research & Development demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

In terms of applications, 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile has shown promise in drug design due to its ability to act as a bioisostere or scaffold for bioactive molecules. Its structural features allow for easy functionalization, enabling chemists to explore diverse pharmacophores. Recent research has focused on its potential as an inhibitor for enzyme targets implicated in diseases such as cancer and neurodegenerative disorders. For example, a study in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against kinase enzymes.

Beyond medicinal chemistry, this compound has also found applications in material science. Its ability to form coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. A notable advancement was reported in Nature Communications, where researchers utilized this compound as a ligand to create highly selective sensors for heavy metal ions.

The toxicological profile of 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile is another area of active research. While preliminary studies suggest low acute toxicity, long-term effects and environmental impact require further investigation. Regulatory agencies have emphasized the importance of understanding the ecological fate of such compounds to ensure sustainable chemical practices.

In conclusion, 3-(5-Bromopyridin-3-yl)-3-oxopropanenitrile, CAS No. 887594-04-9, stands out as a multifaceted compound with significant potential across various disciplines. Its unique structure, ease of synthesis, and diverse applications position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.